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Compound of Interest

Compound Name: 2-Amino-4,6-difluorobenzonitrile

Cat. No.: B070766 Get Quote

Technical Guide to the Safety of 2-Amino-4,6-
difluorobenzonitrile
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals.

The toxicological properties of 2-Amino-4,6-difluorobenzonitrile have not been fully

investigated.[1] All handling and experimental procedures should be conducted with caution by

trained personnel, adhering to established laboratory safety protocols.

Chemical Identification
This section provides key identifiers for 2-Amino-4,6-difluorobenzonitrile.
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Identifier Value

IUPAC Name 2-amino-4,6-difluorobenzonitrile[2]

CAS Number 190011-84-8[1][2][3]

Molecular Formula C₇H₄F₂N₂[2][4]

Molecular Weight 154.12 g/mol [2][4]

Canonical SMILES N#CC1=C(N)C=C(F)C=C1F[2]

InChI Key NLUJKZOGZQXBJB-UHFFFAOYSA-N[2]

Hazard Identification and GHS Classification
2-Amino-4,6-difluorobenzonitrile is classified as a hazardous substance under the Globally

Harmonized System (GHS). The primary hazards are related to acute toxicity and irritation.

GHS Pictogram: GHS07 (Harmful/Irritant)[2]

Signal Word:Warning[1][2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Skin Sensitization -
H317: May cause an allergic

skin reaction[1]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2]

Note: There may be variations in classification between suppliers.

GHS Hazard and Precautionary Statement Flow
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The following diagram illustrates the logical flow from hazard identification to the necessary

precautionary actions.

Hazard Statements Precautionary Statements

H302

Harmful if swallowed

P301+P310

IF SWALLOWED: Immediately call a POISON CENTER/doctor

H315

Causes skin irritation

P280

Wear protective gloves/protective clothing/eye protection/face protection

H317

May cause an allergic skin reaction

H319

Causes serious eye irritation

P305+P351+P338

IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

H335

May cause respiratory irritation

P260

Do not breathe dust/fume/gas/mist/vapours/spray

Click to download full resolution via product page

Caption: Relationship between Hazard Statements and Precautionary Responses.

Physical and Chemical Properties
Limited experimental data is available for the physical and chemical properties of this

compound. The following table includes available data and predicted values.
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Property Value Source

Physical State Solid, Crystalline Solid [5][6]

Boiling Point 277.3 ± 40.0 °C Predicted[5]

Density 1.36 ± 0.1 g/cm³ Predicted[5][6]

pKa -0.22 ± 0.10 Predicted[5][6]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of 2-Amino-4,6-
difluorobenzonitrile are not publicly available. Safety data is typically derived from

standardized assays (e.g., OECD guidelines) for acute toxicity, skin and eye irritation, and

sensitization. However, one supplier explicitly states that the toxicological properties of this

product have not been fully investigated or determined.[1]

Handling, Storage, and Emergency Procedures
Strict adherence to safety protocols is mandatory when handling this compound.

Safe Handling and Storage Workflow
The diagram below outlines the standard workflow for safely managing 2-Amino-4,6-
difluorobenzonitrile in a laboratory setting.
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Handling Protocol

Storage Protocol

Work in a Chemical Fume Hood

Wear PPE:
- Safety Goggles

- Chemical-Resistant Gloves
- Protective Clothing

Avoid Dust/Vapor Inhalation
(P260)

Do Not Eat, Drink, or Smoke
(P270)

Wash Hands Thoroughly After Handling
(P264)

Keep Container Tightly Closed

End of Use

Store in a Cool, Dry, Well-Ventilated Place

Incompatible Materials:
- Strong Oxidizing Agents
- Strong Acids and Bases
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Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Remove to fresh air.
If breathing is difficult, give oxygen.

Seek medical attention.

Wash with generous quantities of running water and non-abrasive soap.
Remove contaminated clothing.

Seek medical attention.

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present and easy to do.

Seek medical attention.
(P305+P351+P338)

Rinse mouth.
Immediately call a POISON CENTER or doctor.

Do NOT induce vomiting.
(P301+P310, P301+P330+P331)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b070766#2-amino-4-6-difluorobenzonitrile-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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